![molecular formula C17H18ClNO B5852922 2-chloro-N-(2-ethyl-6-methylphenyl)-4-methylbenzamide](/img/structure/B5852922.png)
2-chloro-N-(2-ethyl-6-methylphenyl)-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-(2-ethyl-6-methylphenyl)-4-methylbenzamide, also known as A-836339, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been found to exhibit significant pharmacological properties.
Mechanism of Action
2-chloro-N-(2-ethyl-6-methylphenyl)-4-methylbenzamide acts as a selective agonist of the cannabinoid receptor type 2 (CB2). The CB2 receptor is primarily expressed in immune cells and has been found to play a crucial role in modulating inflammation and pain. Activation of the CB2 receptor by this compound leads to the release of endogenous cannabinoids, such as anandamide and 2-arachidonoylglycerol (2-AG), which are involved in pain modulation and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant analgesic and anti-inflammatory effects in preclinical studies. The compound has also been found to be effective in reducing neuropathic pain and inflammation. This compound has been shown to modulate the release of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of inflammatory diseases. The compound has also been found to reduce the activation of glial cells, which are involved in the development of neuropathic pain.
Advantages and Limitations for Lab Experiments
2-chloro-N-(2-ethyl-6-methylphenyl)-4-methylbenzamide has several advantages for lab experiments. The compound has a high degree of selectivity for the CB2 receptor, which makes it an ideal tool for studying the role of the CB2 receptor in pain and inflammation. This compound has also been found to be stable and easy to synthesize, which makes it a useful compound for large-scale studies.
However, this compound also has some limitations for lab experiments. The compound has poor solubility in water, which can make it difficult to administer in vivo. This compound also has a relatively short half-life, which can limit its effectiveness in some experimental settings.
Future Directions
There are several future directions for research on 2-chloro-N-(2-ethyl-6-methylphenyl)-4-methylbenzamide. One area of focus is the development of novel analogs of this compound that exhibit improved pharmacological properties. Another area of focus is the exploration of the potential clinical applications of this compound. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating neuropathic pain and other inflammatory conditions. Additionally, further research is needed to elucidate the precise mechanism of action of this compound and its potential interactions with other receptors and signaling pathways.
Synthesis Methods
The synthesis method of 2-chloro-N-(2-ethyl-6-methylphenyl)-4-methylbenzamide involves the reaction of 2-chloro-4-methylbenzoic acid with 2-ethyl-6-methylaniline in the presence of a catalyst such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction results in the formation of this compound. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
2-chloro-N-(2-ethyl-6-methylphenyl)-4-methylbenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant analgesic, anti-inflammatory, and anti-nociceptive properties. The compound has also been found to be effective in treating neuropathic pain, which is a chronic and debilitating condition that affects millions of people worldwide. This compound has shown promising results in preclinical studies, and further research is being conducted to explore its potential clinical applications.
properties
IUPAC Name |
2-chloro-N-(2-ethyl-6-methylphenyl)-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO/c1-4-13-7-5-6-12(3)16(13)19-17(20)14-9-8-11(2)10-15(14)18/h5-10H,4H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSQLHKMUKKNOBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C2=C(C=C(C=C2)C)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.